Cas no 840-57-3 (Benzenamine, 4-(2-benzoxazolyl)-N,N-dimethyl-)
840-57-3 structure
Product Name:Benzenamine, 4-(2-benzoxazolyl)-N,N-dimethyl-
CAS No:840-57-3
MF:C15H14N2O
MW:238.284463405609
CID:667826
PubChem ID:762869
Update Time:2025-04-19
Benzenamine, 4-(2-benzoxazolyl)-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(2-benzoxazolyl)-N,N-dimethyl-
- 4-(1,3-benzoxazol-2-yl)-N,N-dimethylaniline
- AB00076861-01
- Cambridge id 5255697
- Oprea1_649358
- 4-(benzo[d]oxazol-2-yl)-n,n-dimethylaniline
- DTXSID60354076
- AKOS000634712
- SCHEMBL61530
- 840-57-3
- HMS1579L17
- 2-(4-dimethylaminophenyl)-1,3-benzoxazole
- CBDivE_008348
-
- Inchi: 1S/C15H14N2O/c1-17(2)12-9-7-11(8-10-12)15-16-13-5-3-4-6-14(13)18-15/h3-10H,1-2H3
- InChI Key: NLWWHMRHFRTAII-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1C1C=CC(=CC=1)N(C)C
Computed Properties
- Exact Mass: 238.110613074g/mol
- Monoisotopic Mass: 238.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.3Ų
Benzenamine, 4-(2-benzoxazolyl)-N,N-dimethyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
840-57-3 (Benzenamine, 4-(2-benzoxazolyl)-N,N-dimethyl-) Related Products
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